Cas no 245765-92-8 (5-Bromo-3-methyl-2-(methyl-pivaloylamino)pyridine)

• Product Name: 5-Bromo-3-methyl-2-(methyl-pivaloylamino)pyridine
• CAS No: 245765-92-8
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• MDL: MFCD09037448
• CID: 92549
• PubChem ID: 18329348
• Update Time: 2025-04-18

5-Bromo-3-methyl-2-(methyl-pivaloylamino)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-2-(N,2,2,2-tetramethylacetamido)pyridine
• 5-Bromo-3-methyl-2-(methyl-pivaloylamino)pyridine
• N-(5-bromo-3-methylpyridin-2-yl)-N,2,2-trimethylpropanamide
• N-(5-Bromo-3-methylpyridin-2-yl)-N-methyl-2,2-dimethylpropanamide
• 245765-92-8
• BS-2046
• DTXSID80592852
• VJA76592
• AKOS015991283
• Propanamide, N-(5-bromo-3-methyl-2-pyridinyl)-N,2,2-trimethyl-
• MFCD09037448
• CS-0450000
• SCHEMBL5733558
• N-(5-bromo-3-methylpyridin-2-yl)-N, 2, 2-trimethylpropanamide
• N-(5-Bromo-3-methylpyridin-2-yl)-N-methylpivalamide
• G86264

• MDL： MFCD09037448
• Inchi： 1S/C12H17BrN2O/c1-8-6-9(13)7-14-10(8)15(5)11(16)12(2,3)4/h6-7H,1-5H3
• InChI Key： MKBZSCNCWLNWFH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N(C)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 284.05200
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.318
• Boiling Point: 369.7°Cat760mmHg
• Flash Point: 177.4°C
• Refractive Index: 1.557
• PSA: 33.20000
• LogP: 3.16140
• Sensitiveness: Light Sensitive
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines